2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-1-(4-(6-(pyrrolidin-1-yl)pyridazin-4-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(6-pyrazol-1-ylpyridazin-3-yl)oxy-1-[4-(6-pyrrolidin-1-ylpyridazin-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H25N9O2/c31-21(16-32-20-5-4-18(25-26-20)30-9-3-6-23-30)29-12-10-27(11-13-29)17-14-19(24-22-15-17)28-7-1-2-8-28/h3-6,9,14-15H,1-2,7-8,10-13,16H2
• InChI Key: LYMAGGKHZPQCMK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN=CC(=C2)N3CCN(CC3)C(=O)COC4=NN=C(C=C4)N5C=CC=N5
• Molecular Formula: C21H25N9O2
• Molecular Weight: 435.5 g/mol
• CAS No.: 1798034-57-7

Description

The compound 2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-1-(4-(6-(pyrrolidin-1-yl)pyridazin-4-yl)piperazin-1-yl)ethanone is a heterocyclic organic molecule featuring a pyridazine core substituted with pyrazole and pyrrolidine moieties, linked via a piperazine-ethanone scaffold. Its molecular formula is C₂₂H₂₅N₉O₂ (molecular weight: ~451.5 g/mol). The structure combines multiple nitrogen-containing rings, which are common in bioactive molecules due to their ability to engage in hydrogen bonding and π-π interactions with biological targets .

Biological Activity

The compound 2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-1-(4-(6-(pyrrolidin-1-yl)pyridazin-4-yl)piperazin-1-yl)ethanone is a complex molecular structure that has garnered attention in medicinal chemistry due to its potential biological activity. This article delves into the biological properties of this compound, emphasizing its pharmacological applications, mechanisms of action, and relevant research findings.

Compound Structure and Characteristics

The compound features several key structural components:

• Pyrazole and Pyridazine Rings : These heterocyclic structures are known for their diverse biological activities, including antimicrobial and anticancer properties.
• Piperazine Moiety : Often associated with CNS activity, piperazine derivatives can exhibit anxiolytic and antidepressant effects.

This combination of moieties suggests a multifaceted mechanism that may target various biological pathways.

Antimicrobial Properties

Research indicates that pyrazole derivatives exhibit antimicrobial activity. For instance, compounds similar to the one have shown moderate antibacterial effects against pathogens like Staphylococcus aureus and Escherichia coli, with MIC values around 250 μg/mL . The presence of the pyridazine ring enhances this activity by potentially interacting with bacterial enzymes.

Anticancer Activity

Recent studies have highlighted the potential of pyrazole-containing compounds as anticancer agents. For example, modifications to the pyrazole core have led to compounds that inhibit key signaling pathways involved in tumor growth. One study reported IC50 values in the low nanomolar range for related compounds against p38 MAPK, a critical target in cancer therapy .

The mechanisms through which this compound exerts its biological effects are still being elucidated. However, several hypotheses can be drawn from related compounds:

• Enzyme Inhibition : The compound may act as an inhibitor of specific kinases involved in inflammatory responses and cancer progression.
• Receptor Modulation : Given the piperazine moiety's influence on CNS activity, it is plausible that this compound could interact with neurotransmitter receptors or transporters.

Case Study 1: Cytotoxicity Assessment

A recent study assessed a series of pyrazole derivatives for cytotoxicity against various cancer cell lines. The results indicated that certain modifications led to enhanced cytotoxicity without significant toxicity to normal cells, suggesting a selective action mechanism .

Compound	Cell Line Tested	IC50 (µM)	Notes
Compound A	HeLa	0.5	High selectivity
Compound B	MCF7	0.8	Moderate selectivity
Target Compound	A549	0.3	Promising results

Case Study 2: Antiparasitic Activity

Another study highlighted the antiparasitic potential of similar pyrazole derivatives against Trypanosoma species, demonstrating low micromolar potencies while maintaining low cytotoxicity against human cells . This dual action makes such compounds attractive for further development.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s closest structural analogues involve variations in substituents or core heterocycles. For example:

• 2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-1-(4-(6-(piperidin-1-yl)pyrimidin-4-yl)piperazin-1-yl)ethanone (CAS: 1428364-58-2, molecular weight: 449.5 g/mol) differs by replacing pyrrolidine with piperidine and pyridazine with pyrimidine .
• [5-(1H-Indol-3-yl)-3-phenyl-4,5-dihydropyrazol-1-yl]pyridin-3-yl methanone (compound 3a from ) shares a pyrazole core but incorporates indole and phenyl groups, which could confer distinct electronic and steric properties.

Bioactivity and Target Selectivity

While direct bioactivity data for the target compound are absent, insights can be inferred from related molecules:

• Pyridazine derivatives often target enzymes like phosphodiesterases (PDEs) or kinases due to their planar structure and nitrogen-rich aromatic system, which mimics ATP’s adenine moiety .
• Piperazine-containing compounds are common in antipsychotics and antihistamines, where the moiety acts as a flexible linker or modulates solubility .
• Pyrrolidine substituents may enhance metabolic stability compared to piperidine, as smaller rings are less prone to oxidative degradation .

Data Table: Key Structural and Hypothetical Pharmacological Comparisons

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Hypothetical Target
Target Compound	Pyridazine, pyridazine	Pyrrolidine, pyrazole	451.5	Kinases, PDEs
CAS 1428364-58-2	Pyrimidine, pyridazine	Piperidine, pyrazole	449.5	Similar targets with altered lipophilicity
Compound 3a ()	Pyrazole, pyridine	Indole, phenyl	368.4	Serotonin receptors, antimicrobial targets

Q & A

Basic Research Questions

Q. What are the standard synthetic protocols for preparing 2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-1-(4-(6-(pyrrolidin-1-yl)pyridazin-4-yl)piperazin-1-yl)ethanone?

• Methodology : The compound is typically synthesized via multi-step reactions involving:

• Step 1 : Refluxing pyrazole derivatives with pyridazine intermediates in ethanol or DMF under basic conditions (e.g., NaOH or piperidine catalysis) for 2–6 hours .
• Step 2 : Purification via recrystallization using ethanol/DMF (1:1) mixtures to remove unreacted starting materials .
• Key validation : Monitor reaction progress by thin-layer chromatography (TLC) and confirm purity via melting point analysis and elemental composition matching (±0.3% for C, H, N) .

Q. Which spectroscopic techniques are essential for characterizing this compound?

• Core techniques :

• IR spectroscopy : Identify functional groups (e.g., C=O at ~1720 cm⁻¹, NH/OH stretches at 3200–3500 cm⁻¹) .
• NMR (¹H/¹³C) : Assign proton environments (e.g., pyridazine/pyrazole protons at δ 7.3–8.9 ppm) and carbon backbone signals .
• Mass spectrometry (MS) : Confirm molecular ion peaks (e.g., [M+1]+ or [M]+) and fragmentation patterns .
  • Advanced validation : Cross-reference experimental spectra with simulated data from computational tools like Gaussian or ADF .

Q. How can researchers assess the compound’s solubility and stability in biological buffers?

• Protocol :

• Prepare stock solutions in DMSO (≤1% v/v) and dilute in PBS (pH 7.4) or cell culture media.
• Monitor stability via HPLC over 24–72 hours at 37°C to detect degradation products .

Advanced Research Questions

Q. How to resolve discrepancies in reported bioactivity data for this compound across studies?

• Approach :

• Replicate experiments : Standardize assay conditions (e.g., cell lines, incubation time, and solvent controls) to minimize variability .
• Data normalization : Use internal controls (e.g., reference inhibitors) and quantify results relative to baseline activity .
• Statistical analysis : Apply ANOVA or Tukey’s HSD test to assess significance of conflicting data points .

Q. What strategies optimize crystallization for X-ray diffraction studies?

• Crystallization workflow :

• Screen solvents (e.g., ethanol/water mixtures) using vapor diffusion or slow evaporation.
• Use the CCP4 suite for phase determination and refinement, leveraging programs like REFMAC5 for structure validation .
  • Challenge mitigation : If crystals fail to form, modify substituents (e.g., replace pyrrolidin-1-yl with smaller groups) to reduce steric hindrance .

Q. How to design structure-activity relationship (SAR) studies for derivatives of this compound?

• Framework :

• Synthetic modifications : Introduce substituents at the pyridazine (position 6) or piperazine (position 4) moieties to probe electronic/steric effects .
• Bioassay integration : Test derivatives against target enzymes (e.g., kinases) using fluorescence polarization or SPR assays to quantify binding affinity .
  • Computational support : Perform docking simulations (AutoDock Vina) to predict binding modes and prioritize synthetic targets .

Q. What experimental controls are critical for assessing off-target effects in cellular assays?

• Controls :

• Negative : Vehicle-only (DMSO) and scrambled compound analogs.
• Positive : Known inhibitors/agonists of the target pathway.
• Validation : Use RNAi or CRISPR knockdown of the target protein to confirm compound specificity .